Potassium amide
Overview
Description
Potassium amide is an inorganic compound with the chemical formula KNH₂. It is a white solid that hydrolyzes readily and is known for being a strong base . This compound is similar to other alkali metal amides and is used in various chemical reactions due to its reactivity.
Scientific Research Applications
Potassium amide has several applications in scientific research:
Organic Synthesis: It is used as a strong base in various organic synthesis reactions, including the formation of amides and other nitrogen-containing compounds.
Material Science: It is used in the preparation of certain materials and compounds that require strong basic conditions.
Pharmaceuticals: This compound is used in the synthesis of pharmaceutical intermediates and active compounds.
Mechanism of Action
Safety and Hazards
Preparation Methods
Synthetic Routes and Reaction Conditions
Potassium amide is typically produced by the reaction of ammonia with potassium. This reaction usually requires a catalyst to proceed efficiently . The general reaction can be represented as:
2K+2NH3→2KNH2+H2
Industrial Production Methods
In industrial settings, the production of this compound involves the direct reaction of potassium metal with liquid ammonia. This method is favored due to its simplicity and the availability of the reactants. The reaction is carried out under controlled conditions to ensure safety and maximize yield.
Chemical Reactions Analysis
Types of Reactions
Potassium amide undergoes various types of chemical reactions, including:
Substitution Reactions: this compound can act as a nucleophile in substitution reactions, replacing halides or other leaving groups in organic compounds.
Deprotonation Reactions: As a strong base, this compound is used to deprotonate weak acids, forming corresponding potassium salts.
Hydrolysis: this compound reacts readily with water, leading to the formation of potassium hydroxide and ammonia.
Common Reagents and Conditions
Substitution Reactions: Common reagents include alkyl halides and aryl halides. The reactions are typically carried out in anhydrous conditions to prevent hydrolysis.
Deprotonation Reactions: this compound is used in the presence of weak acids or compounds with acidic protons.
Hydrolysis: This reaction occurs readily in the presence of water or moisture.
Major Products Formed
Substitution Reactions: The major products are substituted organic compounds where the amide group has replaced a halide or other leaving group.
Deprotonation Reactions: The products are potassium salts of the deprotonated acids.
Hydrolysis: The products are potassium hydroxide and ammonia.
Comparison with Similar Compounds
Similar Compounds
- Sodium amide (NaNH₂)
- Lithium amide (LiNH₂)
- Potassium hexamethyldisilazide (KHMDS)
Comparison
- Basicity : Potassium amide is a strong base, similar to sodium amide and lithium amide. this compound is often preferred in reactions requiring a stronger base.
- Reactivity : this compound is highly reactive, particularly in substitution and deprotonation reactions. It is more reactive than potassium hexamethyldisilazide due to the absence of steric hindrance.
- Applications : While all these compounds are used in organic synthesis, this compound is particularly favored for reactions requiring strong basic conditions and high reactivity .
This compound stands out due to its strong basicity and reactivity, making it a valuable reagent in various chemical processes.
Properties
IUPAC Name |
potassium;azanide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/K.H2N/h;1H2/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEMRXDWBWXQOGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH2-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
KNH2, H2KN |
Source
|
| Record name | Potassium amide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Potassium_amide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4066177 |
Source
|
| Record name | Potassium amide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
55.121 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17242-52-3 |
Source
|
| Record name | Potassium amide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17242-52-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Potassium amide (K(NH2)) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017242523 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Potassium amide (K(NH2)) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Potassium amide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Potassium amide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.508 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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